Cas no 138227-66-4 (Benzenamine, 3-(1-piperidinyl)-, dihydrochloride)

Benzenamine, 3-(1-piperidinyl)-, dihydrochloride is a chemically synthesized organic compound featuring an aniline core substituted with a piperidinyl group at the 3-position, presented as its dihydrochloride salt. This derivative is notable for its enhanced solubility in aqueous and polar solvents due to the hydrochloride salt form, facilitating its use in various synthetic and pharmaceutical applications. The piperidinyl moiety contributes to its potential as an intermediate in the development of bioactive molecules, particularly in medicinal chemistry. Its stable crystalline form ensures consistent handling and storage properties. The compound is typically utilized in research settings for its role in constructing pharmacophores or as a precursor in heterocyclic synthesis.

Benzenamine, 3-(1-piperidinyl)-, dihydrochloride structure

138227-66-4 structure

Product Name:Benzenamine, 3-(1-piperidinyl)-, dihydrochloride

CAS No:138227-66-4

MF:C₁₁H₁₈Cl₂N₂

MW:249.180020809174

CID:1251364

PubChem ID:23366944

Update Time:2025-06-07

Benzenamine, 3-(1-piperidinyl)-, dihydrochloride Chemical and Physical Properties

Names and Identifiers

- Benzenamine, 3-(1-piperidinyl)-, dihydrochloride
- 138227-66-4
- N-(3-aminophenyl)piperidine dihydrochloride
- 3-piperidin-1-ylaniline;dihydrochloride
- MFCD24368290
- PSWZSEZMROZLNT-UHFFFAOYSA-N
- 1-(3-Aminophenyl)piperidinedihydrochloride
- SCHEMBL9014044
- 1-(3-Aminophenyl)piperidine dihydrochloride
- Inchi： 1S/C11H16N2.2ClH/c12-10-5-4-6-11(9-10)13-7-2-1-3-8-13;;/h4-6,9H,1-3,7-8,12H2;2*1H
- InChI Key： PSWZSEZMROZLNT-UHFFFAOYSA-N
- SMILES： Cl.Cl.N1(C2C=CC=C(C=2)N)CCCCC1

Computed Properties

Exact Mass: 248.0847040g/mol
Monoisotopic Mass: 248.0847040g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 152
Covalently-Bonded Unit Count: 3
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 29.3Å²

Benzenamine, 3-(1-piperidinyl)-, dihydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Apollo Scientific	OR307795-1g	1-(3-Aminophenyl)piperidine dihydrochloride	138227-66-4	1g	£127.00	2023-09-02
abcr	AB387186-500mg	1-(3-Aminophenyl)piperidine dihydrochloride; .	138227-66-4	500mg	€110.00	2024-07-24
abcr	AB387186-1g	1-(3-Aminophenyl)piperidine dihydrochloride; .	138227-66-4	1g	€178.00	2024-07-24